Cas no 33695-59-9 (2-methoxypropanenitrile)

• Product Name: 2-methoxypropanenitrile
• CAS No: 33695-59-9
• MF: C₄H₇NO
• MW: 85.1044809818268
• MDL: MFCD16079402
• CID: 918292
• PubChem ID: 141829
• Update Time: 2025-06-12

2-methoxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-methoxypropionitrile
• 2-Methoxypropanenitrile
• 2-Methoxy-propionitril
• 2-methoxy-propionitrile
• AGN-PC-00LDTY
• BRN 1696912
• EINECS 209-937-1
• Ether, isopropyl methyl
• isopropenyl methyl ether
• isopropyl methyl ether
• Isopryl
• methyl 2-propyl ether
• Methyl isopropyl ether
• methyl isopropyl ketone
• O-Methyl-milchsaeure-nitril
• Propane, 2-methoxy-
• Propanenitrile, 2-methoxy-
• SFPQDYSOPQHZAQ-UHFFFAOYSA-N
• E82755
• 33695-59-9
• DTXSID10955315
• AKOS010960733
• LS-06943
• CS-0372147
• EN300-100211
• MFCD16079402
• methoxypropionitrile
• ALBB-022339
• 2-methoxypropanenitrile

• MDL： MFCD16079402
• Inchi： 1S/C4H7NO/c1-4(3-5)6-2/h4H,1-2H3
• InChI Key： SFPQDYSOPQHZAQ-UHFFFAOYSA-N
• SMILES： O(C)C(C#N)C

Computed Properties

• Exact Mass: 85.05281
• Monoisotopic Mass: 85.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 0.8928
• Boiling Point: 156.6°C (rough estimate)
• Flash Point: 41°C
• Refractive Index: 1.3818
• PSA: 33.02

Additional information on 2-methoxypropanenitrile

Recent Advances in the Study of 2-Methoxypropanenitrile (CAS: 33695-59-9) in Chemical Biology and Pharmaceutical Research

2-Methoxypropanenitrile (CAS: 33695-59-9) is a versatile chemical compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug synthesis, medicinal chemistry, and as a key intermediate in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and emerging applications.

One of the most notable advancements in the study of 2-methoxypropanenitrile is its role as a precursor in the synthesis of bioactive molecules. Researchers have demonstrated its utility in the construction of heterocyclic compounds, which are often pivotal in drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed the use of 2-methoxypropanenitrile in the synthesis of pyridine derivatives with potent anti-inflammatory properties. The study reported that these derivatives exhibited significant inhibitory effects on key inflammatory markers, suggesting potential applications in the treatment of chronic inflammatory diseases.

In addition to its synthetic applications, 2-methoxypropanenitrile has also been investigated for its direct biological effects. Recent in vitro studies have shown that this compound can modulate specific enzymatic pathways, particularly those involving cytochrome P450 enzymes. These findings are crucial for understanding the compound's pharmacokinetic profile and potential drug-drug interactions. A 2022 paper in Chemical Research in Toxicology highlighted that 2-methoxypropanenitrile could serve as a probe molecule for studying enzyme inhibition, offering new insights into the design of enzyme-targeted therapies.

Another area of interest is the compound's potential role in cancer research. Preliminary studies have indicated that 2-methoxypropanenitrile may exhibit cytotoxic effects against certain cancer cell lines. A 2023 study in Bioorganic & Medicinal Chemistry Letters explored its mechanism of action, revealing that the compound induces apoptosis in leukemia cells through the activation of intrinsic apoptotic pathways. While these findings are promising, further in vivo studies are needed to validate its efficacy and safety as a potential anticancer agent.

Beyond its biological activities, 2-methoxypropanenitrile has also been utilized in the development of advanced materials. Researchers have employed it as a building block for the synthesis of functional polymers with applications in drug delivery systems. A recent study in Polymer Chemistry demonstrated that polymers derived from 2-methoxypropanenitrile exhibit excellent biocompatibility and controlled release properties, making them suitable for targeted drug delivery applications.

In conclusion, 2-methoxypropanenitrile (CAS: 33695-59-9) represents a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its roles as a synthetic intermediate, enzyme modulator, and potential therapeutic agent underscore its importance in modern drug discovery and development. Future research should focus on elucidating its mechanisms of action, optimizing its synthetic routes, and exploring its clinical potential. As the field continues to evolve, this compound is likely to remain a focal point of innovative research and development efforts.